Cas no 1261911-13-0 (5-(3-Chloro-4-fluorophenyl)-3-methylphenol)

• Product Name: 5-(3-Chloro-4-fluorophenyl)-3-methylphenol
• CAS No: 1261911-13-0
• MF: C₁₃H₁₀ClFO
• MW: 236.669306278229
• MDL: MFCD18313303
• CID: 2762935
• PubChem ID: 53218997
• Update Time: 2025-04-21

5-(3-Chloro-4-fluorophenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-4-fluorophenyl)-3-methylphenol, 95%
• DTXSID50683882
• MFCD18313303
• 1261911-13-0
• 5-(3-CHLORO-4-FLUOROPHENYL)-3-METHYLPHENOL
• 3'-Chloro-4'-fluoro-5-methyl[1,1'-biphenyl]-3-ol
• 5-(3-Chloro-4-fluorophenyl)-3-methylphenol

• MDL： MFCD18313303
• Inchi： 1S/C13H10ClFO/c1-8-4-10(6-11(16)5-8)9-2-3-13(15)12(14)7-9/h2-7,16H,1H3
• InChI Key： NPNBADQZYJJJNO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C=C(C)C=1)O)F

Computed Properties

• Exact Mass: 236.0404208g/mol
• Monoisotopic Mass: 236.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls